Cas no 187235-32-1 ((6S)-6-[(2,4-difluorobenzyl)oxy]-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine)

• Product Name: (6S)-6-[(2,4-difluorobenzyl)oxy]-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine
• CAS No: 187235-32-1
• MF: C₁₃H₁₁F₂N₃O₄
• MW: 311.240949869156
• CID: 1380243
• PubChem ID: 476499
• Update Time: 2025-04-20

(6S)-6-[(2,4-difluorobenzyl)oxy]-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine Chemical and Physical Properties

Names and Identifiers

• (6S)-6-[(2,4-difluorobenzyl)oxy]-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine
• (S)-6-(2,4-Difluoro-benzyloxy)-2-nitro-6,7-dihydro-5H-imidazo(2,1-b)(1,3)oxazine
• (S)-6-(2,4-Difluoro-benzyloxy)-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine
• 187235-32-1
• DTXSID60172015
• (S)-6-((2,4-Difluorobenzyl)oxy)-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine
• PA-654
• (6S)-6-[(2,4-difluorophenyl)methoxy]-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine

• Inchi： 1S/C13H11F2N3O4/c14-9-2-1-8(11(15)3-9)6-21-10-4-17-5-12(18(19)20)16-13(17)22-7-10/h1-3,5,10H,4,6-7H2/t10-/m0/s1
• InChI Key： WOZZMKNJHPMKLM-JTQLQIEISA-N
• SMILES： FC1C=C(C=CC=1CO[C@@H]1COC2=NC(=CN2C1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 311.07183
• Monoisotopic Mass: 311.07176216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• PSA: 79.42